Trihydridoselenium(.)

• Molecular Formula: H3Se
• Molecular Weight: 81.99 g/mol
• InChI: InChI=1S/H3Se/h1H3
• InChI Key: ZRZOLKAWVAVVJM-UHFFFAOYSA-N
• Canonical SMILES: [SeH3]

Description

Trihydridoselenium(.) is a selenium hydride.

Scientific Research Applications

1. Octenidine Dihydrochloride in Antisepsis

Octenidine dihydrochloride, introduced over two decades ago for skin, mucous membrane, and wound antisepsis, has gained significant knowledge through in vitro and animal studies. It's an alternative to older substances like chlorhexidine, polyvidone-iodine, or triclosan (Hübner, Siebert, & Kramer, 2010).

2. Heterobimetallic Trihydride Complexes

Heterobimetallic trihydride complexes containing ruthenium and iridium have been synthesized, showcasing site-selectivity in reactions with unsaturated hydrocarbons. This highlights the versatility of trihydride complexes in chemical synthesis (Shima & Suzuki, 2000).

3. Half-Sandwich Trihydrido Ruthenium Complexes

Facile preparation of half-sandwich trihydrido complexes of ruthenium has been reported, providing new insights into the chemistry of such complexes and their potential applications (Osipov et al., 2007).

4. Tritium in Experimental Atherosclerosis

Tritium, a form of trihydridoselenium, has been used in studies to explore cholesterol metabolism in normal and hypercholesterolemic rabbits, highlighting its role in biomedical research (Biggs & Kritchevsky, 1951).

5. Electrochemiluminescence Detection in Capillary Electrophoresis

The use of tris(2,2'-bipyridyl)ruthenium(II) in electrochemiluminescence detection within capillary electrophoresis systems exemplifies its analytical applications, particularly in the determination of compounds like diphenhydramine (Liu, Cao, Yang, & Wang, 2003).